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Compound of Interest

Compound Name: 3,3-Diethyl-2-methylhexane

Cat. No.: B14550814

Undecane, with the chemical formula C11H24, is an alkane hydrocarbon with a total of 159
structural isomers.[1][2][3][4][5] This guide provides a comprehensive overview of the
International Union of Pure and Applied Chemistry (IUPAC) names and known synonyms for
these isomers. The structural diversity of these isomers leads to a range of physical properties,
which are of interest in various fields of chemical research and development.

Nomenclature of Undecane Isomers

The systematic naming of the isomers of undecane follows the IUPAC nomenclature rules for
organic chemistry. This involves identifying the longest continuous carbon chain as the parent
alkane and then naming the various alkyl groups attached to this chain.

Straight-Chain Isomer

The simplest isomer of C11H24 is the straight-chain alkane, n-undecane.

IUPAC Name Synonyms

Undecane n-Undecane, Hendecane[1][5][6][7]

Branched-Chain Isomers

The remaining 158 isomers are branched-chain alkanes. These are systematically named
based on the longest carbon chain in the molecule. Most of these highly branched isomers are
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referred to primarily by their IUPAC name, and common synonyms are rare.

The isomers can be classified based on the length of their parent carbon chain. The following
diagram illustrates this classification.

Classification of C11H24 Isomers
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Caption: Hierarchical classification of C11H24 isomers.

The table below provides the IUPAC names for a selection of the 159 isomers of undecane,
categorized by their parent alkane chain.[8]
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Parent Chain

IUPAC Name of Isomer Synonyms

Decane

2-Methyldecane Isoundecane

3-Methyldecane

4-Methyldecane

5-Methyldecane

Nonane

2,2-Dimethylnonane -

2,3-Dimethylnonane

2,4-Dimethylnonane

2,5-Dimethylnonane

2,6-Dimethylnonane

2,7-Dimethylnonane

2,8-Dimethylnonane

3,3-Dimethylnonane

3,4-Dimethylnonane

3,5-Dimethylnonane

3,6-Dimethylnonane

3,7-Dimethylnonane

4,4-Dimethylnonane

4,5-Dimethylnonane

4,6-Dimethylnonane

5,5-Dimethylnonane

3-Ethylnonane

4-Ethylnonane

5-Ethylnonane
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Octane 2,2,3-Trimethyloctane -

2,2,4-Trimethyloctane -

2,2,5-Trimethyloctane -

2,2,6-Trimethyloctane -

2,2, 7-Trimethyloctane -

3-Ethyl-2-methyloctane -

4-Ethyl-2-methyloctane -

3-Propyloctane -

4-Propyloctane -

Heptane 2,2,3,3-Tetramethylheptane -

2,2,3,4-Tetramethylheptane -

3-Ethyl-2,2-dimethylheptane -

4-Ethyl-2,2-dimethylheptane -

3,3-Diethylheptane -

3,4-Diethylheptane -

Hexane 2,2,3,3,4-Pentamethylhexane -

2,2,3,4,4-Pentamethylhexane -

3-Ethyl-2,2,3-trimethylhexane

3,3-Diethyl-2-methylhexane -

2,2,3,3,4,4-
Pentane -
Hexamethylpentane

3,3-Diethyl-2,2-

dimethylpentane

Note on Experimental Protocols and Signaling Pathways: The characterization of chemical
isomers primarily involves analytical techniques such as Gas Chromatography-Mass
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Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-
Transform Infrared (FTIR) spectroscopy to elucidate their molecular structure. As alkanes, the
isomers of undecane are generally considered to be biologically inert and are not involved in
specific biological signaling pathways. Their relevance in drug development is typically as
excipients or solvents, where their physicochemical properties are of importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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